Cas no 52019-78-0 ((2S)-hexan-2-ol)

(2S)-hexan-2-ol structure
Product Name:(2S)-hexan-2-ol
CAS No:52019-78-0
Molecular Formula:C6H14O
Molecular Weight:102.17476
MDL:MFCD00065955
CID:56142
PubChem ID:638097
(2S)-hexan-2-ol Properties
Names and Identifiers
-
- (S)-(+)-2-Hexanol
- (2S)-hexan-2-ol
- 2-Hexanol,(S)-
- (+)-2-Hexanol
- (S)-2-Hexanol
- s-(+)-2-hexanol
- s-2-hexanol
- (s)-(+)-hexanol
- AKOS006341289
- AS-81170
- (S)-hexan-2-ol
- 2-Hexanol, (2S)-
- CS-0179420
- BDBM36162
- D97166
- 52019-78-0
- 2-Hexanol, (S)-
- MFCD00065955
- (S)-(+)-2-Hexanol, ChiPros(R), produced by BASF, 98%
- SCHEMBL566846
- (2S)-2-hexanol
- (s)(+)-2-hexanol
- JM3G4T9YH9
- A828887
- (S)-(+)-2-Hexanol, 98%
- 2-Hexanol #
- EN300-1850856
- (+)-2-HEXANOL
- (s)-2-hexanol
- (2S)-Hexan-2-ol
-
- MDL: MFCD00065955
- InChIKey: QNVRIHYSUZMSGM-LURJTMIESA-N
- Inchi: 1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m0/s1
- SMILES: CCCC[C@H](C)O
- BRN: 1718997
Computed Properties
- Exact Mass: 102.10400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 102.104465
- Heavy Atom Count: 7
- Complexity: 35.2
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 20.2
Experimental Properties
- LogP: 1.55740
- PSA: 20.23000
- Refractive Index: n20/D 1.415(lit.)
- Water Partition Coefficient: Slightly soluble
- Boiling Point: 137-138 °C(lit.)
- Melting Point: -48.42°C (estimate)
- Flash Point: Fahrenheit: 123.8 ° f
Celsius: 51 ° c - Color/Form: liquid
- Solubility: Slightly soluble
- Specific Rotation: 11 º (c=neat)
- Optical Activity: [α]20/D +12°, neat
- Density: 0.818 g/mL at 25 °C(lit.)
(2S)-hexan-2-ol Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:3
- Safety Instruction: S16-S26-S36-S39
- Packing Group:III
- Packing Group:III
- Risk Phrases:R10; R22; R36
- Hazard Level:3
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1992 3/PG 3
- Hazard Statement: H226-H301-H315-H319-H335
- Warning Statement: P261-P301+P310-P305+P351+P338
- Storage Condition:Flammable area
- PackingGroup:III
- Risk Phrases: 10-22-36/37/38
- Signal Word:Danger
- HazardClass:3
(2S)-hexan-2-ol Customs Data
- HS CODE:2905199090
- Customs Data:
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
(2S)-hexan-2-ol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003CXC-250mg |
(S)-(+)-2-Hexanol |
52019-78-0 | 95% | 250mg |
$110.00 | 2024-04-30 | |
A2B Chem LLC | AB55920-250mg |
(S)-(+)-2-Hexanol |
52019-78-0 | 95% | 250mg |
$37.00 | 2024-04-19 | |
Aaron | AR003D5O-100mg |
(S)-(+)-2-hexanol |
52019-78-0 | 98% | 100mg |
$28.00 | 2025-02-10 | |
abcr | AB178995-250 mg |
(S)-(+)-2-Hexanol, 98%; . |
52019-78-0 | 98% | 250MG |
€78.40 | 2023-02-05 | |
Ambeed | A387883-100mg |
(S)-2-Hexanol |
52019-78-0 | 98% | 100mg |
$35.0 | ||
Apollo Scientific | OR304042-1g |
(S)-(+)-2-Hexanol |
52019-78-0 | 99% | 1g |
£144.00 | 2025-02-19 | |
Enamine | EN300-1850856-0.05g |
(2S)-hexan-2-ol |
52019-78-0 | 0.05g |
$119.0 | 2023-09-19 | ||
eNovation Chemicals LLC | Y1245135-1g |
(S)-(+)-2-Hexanol |
52019-78-0 | 98% | 1g |
$180 | 2024-06-07 | |
Key Organics Ltd | AS-81170-250MG |
(S)-(+)-2-Hexanol |
52019-78-0 | >97% | 0.25 g |
£128.00 | 2023-04-17 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10401-1g |
(S)-(+)-2-Hexanol, 98% |
52019-78-0 | 98% | 1g |
¥2482.00 | 2023-02-25 |
(2S)-hexan-2-ol Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:52019-78-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:52019-78-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(2S)-hexan-2-ol Related Literature
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Xiaoying Bao,Linda J. Broadbelt,Randall Q. Snurr Phys. Chem. Chem. Phys. 2010 12 6466
-
Iris Destoop,Andrea Minoia,Oleksandr Ivasenko,Aya Noguchi,Kazukuni Tahara,Yoshito Tobe,Roberto Lazzaroni,Steven De Feyter Faraday Discuss. 2017 204 215
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Iris Destoop,Andrea Minoia,Oleksandr Ivasenko,Aya Noguchi,Kazukuni Tahara,Yoshito Tobe,Roberto Lazzaroni,Steven De Feyter Faraday Discuss. 2017 204 215
-
Yoshitane Imai,Masatoshi Takeshita,Tomohiro Sato,Reiko Kuroda Chem. Commun. 2006 1070
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Yoshitane Imai,Tomohiro Sato,Reiko Kuroda Chem. Commun. 2005 3289
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D. Scuderi,A. Paladini,M. Satta,D. Catone,S. Piccirillo,M. Speranza,A. Giardini Guidoni Phys. Chem. Chem. Phys. 2002 4 4999
-
Si Liu,Zhenfu Wang,Kun Chen,Linling Yu,Qinghong Shi,Xiaoyan Dong,Yan Sun Catal. Sci. Technol. 2022 12 4486
-
8. Asymmetric reduction of ketones by Geotrichum candidum in the presence of AmberliteTM XAD, a solid organic solventKaoru Nakamura,Mikio Fujii,Yoshiteru Ida J. Chem. Soc. Perkin Trans. 1 2000 3205
-
Joseline A. Houwman,Tanja Knaus,Magda Costa,Francesco G. Mutti Green Chem. 2019 21 3846
-
Jose Miguel Carceller,Maria Mifsud,Maria J. Climent,Sara Iborra,Avelino Corma Green Chem. 2020 22 2767
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